Cas no 2171339-81-2 (5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid)

• Product Name: 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid
• CAS No: 2171339-81-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6417009
• PubChem ID: 165818386
• Update Time: 2025-05-25

5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid
• 5-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-4-methylpentanoic acid
• EN300-1568095
• 2171339-81-2

• Inchi： 1S/C26H32N2O6/c1-16(12-13-23(29)30)14-27-25(31)24(17(2)33-3)28-26(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,24+/m1/s1
• InChI Key： HMIUCVIEMDWASQ-CLGWFSLVSA-N
• SMILES： O(C(N[C@H](C(NCC(C)CCC(=O)O)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid

5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171339-81-2, known as 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable tool in modern chemical research. The fluorenylmethoxycarbonyl (Fmoc) group, a key feature of this molecule, plays a crucial role in its reactivity and applications.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds. The (2S,3R) configuration of this compound ensures high specificity in its interactions with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a building block for peptide synthesis, where the Fmoc group serves as an excellent protecting group for amino acids during solid-phase synthesis.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the methoxybutanamido group adds to its versatility, enabling it to participate in various chemical transformations. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound with high optical purity. This has been made possible by the use of chiral catalysts and optimized reaction conditions, which are critical for achieving the desired stereochemical outcome.

In terms of applications, this compound has shown remarkable potential in the field of biomedical research. Its ability to act as a substrate for enzymes involved in peptide bond formation has made it invaluable in studying enzymatic mechanisms. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been extensively documented in recent scientific literature. For instance, studies published in 2023 have demonstrated its utility in constructing complex polypeptides with tailored functionalities.

The 4-methylpentanoic acid moiety within this compound contributes to its hydrophobicity, which is essential for membrane permeability and drug delivery applications. Recent research has focused on modifying this moiety to enhance the compound's bioavailability while maintaining its structural integrity. These modifications have opened new avenues for its use in targeted drug delivery systems and nanotechnology-based therapies.

From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols to minimize ecological impact. Its production involves green chemistry principles, such as the use of recyclable solvents and energy-efficient reaction conditions. These practices align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and stereochemical properties make it an indispensable tool in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.